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Compound of Interest

Compound Name: 4-Bromobenzonitrile

Cat. No.: B114466 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of 4-
Bromobenzonitrile (CAS No: 623-00-7), a key intermediate in the pharmaceutical and organic

synthesis sectors.[1] The document outlines its physical properties, detailed experimental

protocols for their determination, and relevant chemical synthesis pathways.

Physicochemical Data
4-Bromobenzonitrile is a white to light yellow crystalline solid at room temperature.[2][3] It is

an aromatic organic compound with a molecular formula of C₇H₄BrN and a molecular weight of

182.02 g/mol . Its stability and the presence of both a nitrile and a bromo functional group make

it a versatile building block in organic synthesis.[4][5]

Table 1: Quantitative Physicochemical Data for 4-Bromobenzonitrile
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Property Value Source(s)

Melting Point 110-115 °C [6]

111-114 °C [1][7][8]

113 °C [9]

Boiling Point 235-237 °C [6][7]

236 °C [9]

Density 1.562 g/cm³ [8][10]

Solubility

Very slightly soluble in water

(0.2g/L). Soluble in alcohol and

ether.

[7][10]

Applications in Research and Drug Development
4-Bromobenzonitrile serves as a crucial intermediate in the synthesis of a wide range of

organic molecules, including active pharmaceutical ingredients (APIs).[5] Its structure is a

cornerstone for creating complex molecules used in anticancer and Central Nervous System

(CNS) agents.[11] The aryl bromide group is highly amenable to various cross-coupling

reactions (e.g., Suzuki, Sonogashira), while the versatile nitrile group can be hydrolyzed to

carboxylic acids or reduced to primary amines, making it an indispensable tool for drug

discovery and development professionals.[4]

Experimental Protocols
The following sections detail standardized methodologies for determining the melting and

boiling points of organic compounds like 4-Bromobenzonitrile.

3.1 Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature range over which it transitions from a solid to a

liquid phase. For a pure crystalline compound, this range is typically narrow (0.5-1.0°C).[12]

Impurities tend to lower and broaden the melting range.[13] The capillary method is most

common.[14]
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Methodology:

Sample Preparation: Ensure the 4-Bromobenzonitrile sample is completely dry and finely

powdered. A small amount of the powdered solid is packed into a capillary tube, sealed at

one end, to a height of about 3 mm.[13] The tube is tapped gently to compact the sample at

the bottom.[15]

Apparatus Setup: The capillary tube is placed in a heating block apparatus (such as a Mel-

Temp or DigiMelt).[13][16]

Heating and Observation: The sample is heated rapidly to a temperature about 15-20°C

below the expected melting point.[15][16] The heating rate is then reduced to 1-2°C per

minute to allow for thermal equilibrium.[12]

Data Recording: Two temperatures are recorded:

T₁: The temperature at which the first drop of liquid appears.

T₂: The temperature at which the entire sample has completely liquefied. The melting point

is reported as the range T₁ - T₂.
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Diagram 1: Workflow for Melting Point Determination
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3.2 Boiling Point Determination (Thiele Tube Method)

The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[17] For small sample quantities, the Thiele tube method is highly effective.[18]

Methodology:

Sample Preparation: A small amount (0.5-1.0 mL) of the liquid sample is placed into a small

test tube (e.g., a Durham tube).[18] A capillary tube, sealed at one end, is inverted and

placed into the liquid.

Apparatus Setup: The test tube assembly is attached to a thermometer. This entire setup is

then clamped inside a Thiele tube containing mineral oil, ensuring the sample is immersed in

the oil.[18]

Heating and Observation: The side arm of the Thiele tube is heated gently.[19] As the

temperature rises, air trapped in the capillary tube will expand and exit as bubbles. The

heating continues until a continuous and rapid stream of bubbles emerges from the capillary

tip.[18]

Data Recording: The heat source is removed, and the apparatus is allowed to cool. The

temperature at which the bubble stream stops and the liquid is drawn back into the capillary

tube is recorded as the boiling point.[19]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/04%3A_Melting_Point/4.03%3A_Melting_Point_Determination_Procedure
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.benchchem.com/product/b114466#4-bromobenzonitrile-melting-point-and-boiling-point
https://www.benchchem.com/product/b114466#4-bromobenzonitrile-melting-point-and-boiling-point
https://www.benchchem.com/product/b114466#4-bromobenzonitrile-melting-point-and-boiling-point
https://www.benchchem.com/product/b114466#4-bromobenzonitrile-melting-point-and-boiling-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b114466?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

